Cas no 1312161-63-9 (Benzyl N-[[(3s)-morpholin-3-yl]methyl]carbamate)

Benzyl N-[[(3S)-morpholin-3-yl]methyl]carbamate is a chiral carbamate derivative featuring a morpholine scaffold, which is of significant interest in medicinal chemistry and pharmaceutical synthesis. Its stereospecific (3S) configuration ensures precise interactions in asymmetric synthesis and drug development. The benzyl carbamate group enhances stability while allowing selective deprotection under mild conditions, making it a versatile intermediate for peptide and small-molecule modifications. The morpholine ring contributes to improved solubility and bioavailability, facilitating its use in bioactive compound design. This compound is particularly valuable for researchers exploring protease inhibitors, CNS-targeted therapies, and other pharmacologically relevant applications requiring rigid, nitrogen-containing heterocycles.

Benzyl N-[[(3s)-morpholin-3-yl]methyl]carbamate structure

1312161-63-9 structure

Product Name:Benzyl N-[[(3s)-morpholin-3-yl]methyl]carbamate

CAS No:1312161-63-9

MF:C₁₃H₁₈N₂O₃

MW:250.293623447418

CID:1227729

PubChem ID:53338710

Update Time:2025-05-28

Benzyl N-[[(3s)-morpholin-3-yl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

- benzyl N-[[(3S)-morpholin-3-yl]methyl]carbamate
- (S)-3-N-Cbz-amimethylmorpholine
- (S)-3-N-Cbz-aminomethylmorpholine HCl
- (3S)-3-(N-Cbz-aminomethyl)morpholine
- Benzyl {[(3S)-morpholin-3-yl]methyl}carbamate
- (S)-BENZYL (MORPHOLIN-3-YLMETHYL)CARBAMATE HCL
- 1312161-63-9
- DTXSID50693461
- (S)-Benzyl (morpholin-3-ylmethyl)carbamate hydrochloride
- Benzyl N-[[(3s)-morpholin-3-yl]methyl]carbamate
- MDL： MFCD26792475
- Inchi： 1S/C13H18N2O3/c16-13(15-8-12-10-17-7-6-14-12)18-9-11-4-2-1-3-5-11/h1-5,12,14H,6-10H2,(H,15,16)/t12-/m0/s1
- InChI Key： HEWQDUYMSVAELN-LBPRGKRZSA-N
- SMILES： O1CCN[C@@H](CNC(=O)OCC2C=CC=CC=2)C1

Computed Properties

Exact Mass: 250.13174244g/mol
Monoisotopic Mass: 250.13174244g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 59.6Å²

Experimental Properties

Density: 1.134±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (11 g/l) (25 º C),

Benzyl N-[[(3s)-morpholin-3-yl]methyl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449036379-1g	(S)-Benzyl (morpholin-3-ylmethyl)carbamate hydrochloride	1312161-63-9	97%	1g	1,058.40 USD	2021-06-15
Chemenu	CM493527-1g	(S)-Benzyl(morpholin-3-ylmethyl)carbamatehydrochloride	1312161-63-9	97%	1g	$1051	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1847421-1g	Benzyl (S)-(morpholin-3-ylmethyl)carbamate	1312161-63-9	98%	1g	￥10378.00	2024-08-09